Cas no 2137877-96-2 (1-(6-Formylpyridin-3-yl)azetidine-3-carboxamide)

• Product Name: 1-(6-Formylpyridin-3-yl)azetidine-3-carboxamide
• CAS No: 2137877-96-2
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6223208
• PubChem ID: 165460402
• Update Time: 2025-10-28

1-(6-Formylpyridin-3-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2137877-96-2
• EN300-726165
• 1-(6-formylpyridin-3-yl)azetidine-3-carboxamide
• 1-(6-Formylpyridin-3-yl)azetidine-3-carboxamide

• Inchi： 1S/C10H11N3O2/c11-10(15)7-4-13(5-7)9-2-1-8(6-14)12-3-9/h1-3,6-7H,4-5H2,(H2,11,15)
• InChI Key： FXDHQEXASVHRMY-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=NC(C=O)=CC=2)C1)N

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 76.3Ų

Additional information on 1-(6-Formylpyridin-3-yl)azetidine-3-carboxamide

Introduction to 1-(6-Formylpyridin-3-yl)azetidine-3-carboxamide (CAS No. 2137877-96-2)

The compound 1-(6-Formylpyridin-3-yl)azetidine-3-carboxamide (CAS No. 2137877-96-2) represents a significant advancement in the realm of medicinal chemistry, particularly in the design of novel bioactive molecules. This heterocyclic derivative combines the structural features of pyridine and azetidine moieties, which are well-documented for their pharmacological relevance. The presence of a formyl group at the 6-position of the pyridine ring and an amide functionality at the 3-position of the azetidine ring introduces unique reactivity and potential interactions with biological targets.

Recent research has highlighted the importance of such multifunctional scaffolds in drug discovery. The pyridine ring is a common pharmacophore found in numerous therapeutic agents, including antiviral, antibacterial, and anticancer drugs. Its ability to engage in hydrogen bonding and π-stacking interactions makes it a valuable component in molecular design. Meanwhile, the azetidine ring, a five-membered saturated heterocycle, has been explored for its role in modulating enzyme activity and receptor binding. The incorporation of both these motifs into a single molecule suggests a synergistic effect, potentially enhancing binding affinity and selectivity.

The formylpyridin-3-yl moiety (CAS No. 2137877-96-2) is particularly noteworthy due to its potential to participate in Schiff base formation or undergo condensation reactions with nucleophiles. This reactivity can be exploited to generate further derivatives with tailored properties. For instance, the formyl group can be converted into an amine or aldehyde, expanding the compound’s utility in synthetic chemistry. Such transformations are crucial for developing libraries of compounds for high-throughput screening (HTS) or for use in structure-based drug design.

In the context of current pharmaceutical research, there is growing interest in molecules that exhibit dual or multiple mechanisms of action. The azetidine-3-carboxamide part of the compound suggests potential interactions with enzymes or receptors involved in metabolic pathways or signal transduction. Preliminary studies have indicated that derivatives of azetidine have shown promise in inhibiting certain kinases and phosphodiesterases, which are implicated in various diseases, including cancer and inflammatory disorders. The combination with the 6-formylpyridin-3-yl group may enhance these effects by improving solubility or altering electronic properties.

The synthesis of 1-(6-formylpyridin-3-yl)azetidine-3-carboxamide involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing complex molecules like this one efficiently and cost-effectively.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound to potential biological targets. Docking simulations have revealed that the formylpyridin-3-yl moiety interacts favorably with hydrophobic pockets, while the azetidine-3-carboxamide group forms hydrogen bonds with polar residues. Such insights guide medicinal chemists in optimizing lead structures by making informed modifications to improve potency and selectivity.

The pharmacokinetic properties of 1-(6-formylpyridin-3-yl)azetidine-3-carboxamide are also under investigation. In vitro assays have been conducted to assess its metabolic stability, solubility, and permeability across biological membranes. These parameters are critical for determining whether a compound can progress to clinical trials. Preliminary results suggest that this molecule exhibits favorable characteristics for oral administration, although further studies are needed to confirm its bioavailability and pharmacokinetic profile.

One exciting avenue for exploration is the use of this compound as a scaffold for developing protease inhibitors. Azetidine derivatives have shown promise in inhibiting various proteases involved in pathogenic processes. The formyl group can be strategically positioned to mimic natural substrates or transition states recognized by these enzymes. This approach has been successful in generating potent inhibitors against targets such as matrix metalloproteinases (MMPs) and cathepsins.

Another emerging application is in the field of antiviral research. The unique structural features of 1-(6-formylpyridin-3-yl)azetidine-3-carboxamide make it a candidate for inhibiting viral proteases or integrases that play critical roles in viral replication cycles. By targeting these enzymes with high specificity, it may be possible to develop novel antiviral agents with reduced side effects compared to existing therapies.

The role of this compound in modulating immune responses is also being explored. Certain heterocyclic molecules have demonstrated immunomodulatory activity by interacting with cytokine receptors or signaling pathways. The combination of pyridine and azetidine moieties may provide an optimal balance between potency and selectivity for immune targets.

In conclusion,1-(6-formylpyridin-3-yI)azetid ine -3 -carboxamide (CAS No .2137877 -96 -2 ) represents a promising lead structure with diverse therapeutic applications . Its unique structural features , coupled wi th favorable pharmacokinetic properties , make it an attractive candidate for further development . Ongoing research aims to elucidate its mechanism(s) o f action , optimize its potency , an d assess its suitability for clinical translation . As our understanding o f disease mechanisms grows , compounds like this one will play an increasingly important role i n shaping future therapeutic strategies . p >